4-chloro-1-methyl-N-[3-(2-oxopyrrolidin-1-yl)propyl]-1H-pyrazole-5-carboxamide

• IUPAC Name: 4-chloro-2-methyl-N-[3-(2-oxopyrrolidin-1-yl)propyl]pyrazole-3-carboxamide
• InChI: InChI=1S/C12H17ClN4O2/c1-16-11(9(13)8-15-16)12(19)14-5-3-7-17-6-2-4-10(17)18/h8H,2-7H2,1H3,(H,14,19)
• InChI Key: QXVKRZSRDHFJJH-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=C(C=N1)Cl)C(=O)NCCCN2CCCC2=O
• Molecular Formula: C12H17ClN4O2
• Molecular Weight: 284.74 g/mol

Description

The compound “4-chloro-1-methyl-N-[3-(2-oxo-1-pyrrolidinyl)propyl]-1H-pyrazole-5-carboxamide” is a complex organic molecule. It contains a pyrrolidine ring, which is a five-membered ring with one nitrogen atom. Pyrrolidine is a common scaffold in medicinal chemistry, used to obtain compounds for the treatment of various diseases.

Molecular Structure Analysis

The molecular structure of this compound would likely be complex due to the presence of multiple functional groups and a heterocyclic ring. The pyrrolidine ring contributes to the three-dimensional structure of the molecule.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. Pyrrolidine derivatives can have a wide range of properties.

Mechanism of Action

The mechanism of action of this compound is not clear without more specific information. Pyrrolidine derivatives can have various biological activities depending on their structure and the presence of other functional groups.

Future Directions

The future research directions for this compound would likely depend on its biological activity. Pyrrolidine derivatives are a focus of ongoing research in medicinal chemistry due to their versatile structure and potential for therapeutic applications.